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Compound of Interest

Compound Name: 4-Hexenal

Cat. No.: B1599302

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of 4-hexenal as a versatile intermediate in organic synthesis. 4-Hexenal, a C6 unsaturated
aldehyde, serves as a valuable building block for the construction of more complex molecular
architectures, finding applications in the synthesis of natural products, pharmaceuticals, and
fragrance compounds. Its bifunctional nature, possessing both an aldehyde and a carbon-
carbon double bond, allows for a diverse range of chemical transformations.

Physicochemical Properties of 4-Hexenal

A summary of the key physicochemical properties of (2)-4-Hexenal and (E)-4-Hexenal is
presented in Table 1. This data is essential for its proper handling, application, and analysis in a
laboratory setting.
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Property (Z)-4-Hexenal (E)-4-Hexenal Reference(s)

Molecular Formula CeH100 CeH100 [1]

Molar Mass 98.14 g/mol 98.14 g/mol [1]
Colorless to pale o

Appearance o Colorless liquid [1]
yellow liquid

Odor Green, grassy Green, vegetable [1]

N , 73-75°C @ 100 73-75°C @ 100

Boiling Point [2]
mmHg mmHg

Specific Gravity 0.958-0.971 @ 25 °C 0.824-0.832 [2]

Refractive Index 1.428-1.432 @ 20 °C 1.417-1.424 [2]

Synthesis of 4-Hexenal

While 4-hexenal is commercially available, it can also be synthesized in the laboratory. A
common method for preparing (Z)-4-hexenal is through a Z-selective Wittig reaction.[3] The
general workflow for this synthesis is outlined below.
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Workflow for the Synthesis of (Z)-4-Hexenal via Wittig Reaction.

A detailed protocol for this synthesis is provided in the Experimental Protocols section.

Applications of 4-Hexenal as a Synthetic
Intermediate

The reactivity of 4-hexenal at both the aldehyde and the alkene functionalities makes it a
versatile precursor for a variety of important organic transformations.

Wittig Reaction for Diene Synthesis

The aldehyde group of 4-hexenal can readily undergo a Wittig reaction with a variety of
phosphorus ylides to generate 1,3-dienes with control over the geometry of the newly formed
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double bond. This is a powerful method for extending the carbon chain and introducing further
unsaturation.[4]

Reaction Scheme: " 4-Hexenal + PhsP=CHR - 1,3-Heptadiene derivative + PhsP=0

General Workflow for the Wittig Reaction of 4-Hexenal.

Aldol Condensation for Carbon-Carbon Bond Formation

The a-protons of 4-hexenal are acidic and can be removed by a base to form an enolate,
which can then act as a nucleophile in an aldol condensation with another carbonyl compound,
such as acetone. [5][6]This reaction is fundamental for constructing larger carbon skeletons.

Reaction Scheme:

The general mechanism for a base-catalyzed aldol condensation involving 4-hexenal is
illustrated below.
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Mechanism of Aldol Condensation with 4-Hexenal.

Grignard Reaction for Alcohol Synthesis

The electrophilic carbonyl carbon of 4-hexenal is susceptible to nucleophilic attack by Grignard
reagents (organomagnesium halides). This reaction is a classic and highly effective method for
the synthesis of secondary alcohols. [7][8] Reaction Scheme: " 4-Hexenal + R-MgX — (after
acidic workup) — Secondary Alcohol

a,B-Unsaturated Ketone + Nu~ - 1,5-Dicarbonyl Compound
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Simplified Biosynthetic Pathway Leading to Hexenals and Jasmonates.

Conclusion

4-Hexenal is a readily accessible and highly useful C6 building block in organic synthesis. Its
aldehyde and alkene functionalities provide two reactive handles for a variety of
transformations, including carbon-carbon bond-forming reactions and functional group
interconversions. The protocols and application notes provided herein offer a guide for
researchers to effectively utilize 4-hexenal as an intermediate in the synthesis of a wide range
of target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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